Cas no 941998-28-3 (N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide)

• Product Name: N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide
• CAS No: 941998-28-3
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5503171
• PubChem ID: 18588529
• Update Time: 2025-07-21

N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024473847
• N1-cyclopentyl-N2-(4-phenylbutan-2-yl)oxalamide
• N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide
• N-cyclopentyl-N'-(4-phenylbutan-2-yl)oxamide
• VU0503764-1
• F2879-0172
• 941998-28-3

• Inchi： 1S/C17H24N2O2/c1-13(11-12-14-7-3-2-4-8-14)18-16(20)17(21)19-15-9-5-6-10-15/h2-4,7-8,13,15H,5-6,9-12H2,1H3,(H,18,20)(H,19,21)
• InChI Key： TVTODKUWMFTZIF-UHFFFAOYSA-N
• SMILES： O=C(C(NC(C)CCC1C=CC=CC=1)=O)NC1CCCC1

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų

Additional information on N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide

Introduction to N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide (CAS No. 941998-28-3)

N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide, with the CAS number 941998-28-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical and therapeutic contexts. The presence of both cyclopentyl and phenylbutan-2-yl groups in its molecular framework suggests a rich chemical diversity that could be leveraged for innovative drug design and development.

The compound's structure, featuring an ethanediamide backbone, positions it as a versatile building block for more complex molecules. Ethanediamide, also known as diaminoacetic acid, is a well-known moiety in medicinal chemistry due to its ability to form stable hydrogen bonds and participate in multiple interactions with biological targets. This property makes N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide a promising candidate for further exploration in the design of small-molecule drugs.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The cyclopentyl group in this molecule contributes to its lipophilicity, which is often an important factor in drug absorption and distribution. Additionally, the phenylbutan-2-yl moiety introduces a degree of rigidity and specific spatial orientation, which can be crucial for binding to biological targets with high specificity.

One of the most exciting aspects of this compound is its potential application in the field of enzyme inhibition. Enzymes are critical biological catalysts that play a role in numerous metabolic processes. By designing molecules that can selectively inhibit specific enzymes, researchers can develop treatments for a wide range of diseases. The structural features of N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide make it an attractive candidate for such applications.

Recent studies have begun to explore the pharmacological properties of this compound. Preliminary research suggests that it may have inhibitory effects on certain enzymes involved in inflammation and pain signaling. These findings are particularly intriguing given the high unmet medical need for effective anti-inflammatory and analgesic therapies. The ability of this compound to interact with biological targets in a specific manner could lead to the development of new drugs with improved efficacy and reduced side effects.

The synthesis of N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide presents an interesting challenge for synthetic chemists. The need to introduce both cyclopentyl and phenylbutan-2-yl groups while maintaining the integrity of the ethanediamide backbone requires careful planning and execution. Advances in synthetic methodologies have made it increasingly possible to construct complex molecules like this one with high precision and yield.

In conclusion, N-cyclopentyl-N'-(4-phenylbutan-2-yl)ethanediamide (CAS No. 941998-28-3) is a promising compound with significant potential in the field of pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely that we will see further developments in its use as a therapeutic agent or as a building block for more complex drugs.